Cas no 1555-58-4 (3,3’-Methylimino-di-propionitrile)

• Product Name: 3,3’-Methylimino-di-propionitrile
• CAS No: 1555-58-4
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 150790
• PubChem ID: 73779
• Update Time: 2025-09-20

3,3’-Methylimino-di-propionitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3,3'-(methylimino)bis-
• 3,3’-Methylimino-di-
• 3,3’-METHYLIMINO-DI-PROPIONITRILE
• 3,3'-MethyliMino-di-propionitrile
• 3-[2-cyanoethyl(methyl)amino]propanenitrile
• 3,3'-(methylimino)bispropiononitrile
• 3,3'-Methylimino-di-propionitril
• Bis-(2-cyan-aethyl)-methyl-amin
• Bis(2-cyanoethyl)methylamine
• Di(2-cianoetil)metilammina [Italian]
• EINECS 216-305-9
• N-2-cyanoethyl-N-methyl-2-cyanoethanamine
• N-Methyl-3,3'-iminodipropionitrile
• N-Methyl-bis(2-cyanethyl)amin
• Propanenitrile,3,3'-(methylimino)bis
• Propionitrile,3,3'-(methylimino)di
• N-Methyl-bis-(2-kyanethyl)amin [Czech]
• BRN 1747067
• A937254
• Z138226822
• methyliminobispropionitrile
• NPMCIHCQSNHBDX-UHFFFAOYSA-N
• Di(2-cianoetil)metilammina
• Propionitrile,3'-(methylimino)di-
• SCHEMBL6608458
• 1555-58-4
• CS-0257823
• AKOS000208289
• 3-[(2-cyanoethyl)(methyl)amino]propanenitrile
• W-109679
• Methyl bis(.beta.-cyanoethyl)amine
• EN300-68197
• NSC8171
• FT-0671858
• 2466 I.S.
• MIBPN
• Propanenitrile, 3,3'-(methylimino)bis-
• WLN: NC2N1&2CN
• Propionitrile, 3,3'-(methylimino)di-
• NSC 8171
• DTXSID2061773
• NSC-8171
• Propanenitrile,3'-(methylimino)bis-
• NS00025049
• 3,3 inverted exclamation mark -Methylimino-di-propionitrile
• Methyl bis(beta-cyanoethyl)amine
• 3,3'-(methylazanediyl)dipropanenitrile
• N-Methyl-bis-(2-kyanethyl)amin
• G31468
• MFCD00045638
• 3,3’-Methylimino-di-propionitrile

• Inchi： 1S/C7H11N3/c1-10(6-2-4-8)7-3-5-9/h2-3,6-7H2,1H3
• InChI Key： NPMCIHCQSNHBDX-UHFFFAOYSA-N
• SMILES： N(C)(CCC#N)CCC#N

Computed Properties

• Exact Mass: 137.09500
• Monoisotopic Mass: 137.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.0008 (rough estimate)
• Boiling Point: 242.04°C (rough estimate)
• Flash Point: 151.4°C
• Refractive Index: 1.4690 (estimate)
• PSA: 50.82000
• LogP: 0.74556